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Compound of Interest

Compound Name: 4-Chloropentanoyl chloride

Cat. No.: B105391

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and safety information for 4-chlorovaleroyl chloride (also known as 5-
chlorovaleryl chloride). The information is intended for use by professionals in the fields of
chemical research, drug development, and materials science.

Chemical Identity and Physical Properties

4-Chlorovaleroyl chloride is a reactive acyl chloride used as a key intermediate in the synthesis
of various pharmaceuticals and agrochemicals. Its bifunctional nature, possessing both an acyl
chloride and an alkyl chloride, allows for a range of chemical transformations.

Table 1: Chemical Identifiers and Nomenclature
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Identifier

Value

Systematic Name

5-chloropentanoyl chloride

Common Names

4-chlorovaleroyl chloride, 5-chlorovaleryl

chloride, delta-chlorovaleroyl chloride

CAS Number 1575-61-7[1]

Molecular Formula CsHsCl20[1]

Molecular Weight 155.02 g/mol [1]

inChi INChl=1S/C5H8CI20/c6-4-2-1-3-5(7)8/h1-
4H2[1]

SMILES C(CCcClcC(=0)Cl[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance Clear, colorless to slightly yellow liquid
Odor Pungent

Boiling Point 38-39 °C at 0.15 mm Hgl[2]

Density 1.206 g/mL at 20 °C[2]

Refractive Index (n2°/D)

1.464[2]

Flash Point 195 °F (90.5 °C)[2]
. Reacts with water. Soluble in acetonitrile
Solubility ) )
(slightly) and chloroform (sparingly).[2]
Stability Moisture sensitive. Corrosive.[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-chlorovaleroyl

chloride. Below is a summary of expected spectroscopic data.
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Table 3: Spectroscopic Data

Technique Expected Peaks/Signals

The proton NMR spectrum is expected to show

three multiplets corresponding to the methylene
1H NMR groups. The protons closest to the electron-

withdrawing groups (acyl chloride and alkyl

chloride) will be the most deshielded.

The carbon NMR spectrum will display four

distinct signals for the four unique methylene
13C NMR carbons and one signal for the carbonyl carbon.

The carbonyl carbon will be the most downfield

signal.

A strong absorption band characteristic of the

C=0 stretch in an acyl chloride is expected
Infrared (IR) Spectroscopy ) o

around 1800 cm~t. C-Cl stretching vibrations

will also be present.

The mass spectrum will show the molecular ion
peak and characteristic fragmentation patterns,

Mass Spectrometry (MS
P y (MS) including the loss of chlorine and the carbonyl

group.

Synthesis and Reactivity

4-Chlorovaleroyl chloride is a synthetic compound with several established routes of
preparation. Its reactivity is dominated by the electrophilic nature of the acyl chloride functional

group.

Synthesis Protocols

Several methods for the synthesis of 4-chlorovaleroyl chloride have been reported, primarily in
patent literature. These methods often start from readily available precursors.

Method 1: From 1,4-Dichlorobutane
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This is a multi-step synthesis that proceeds via a nitrile intermediate.

e Step 1: Cyanation. 1,4-Dichlorobutane is reacted with sodium cyanide, often in the presence
of a phase transfer catalyst such as tetrabutylammonium bromide, to form 5-
chlorovaleronitrile.[3]

e Step 2: Hydrolysis. The resulting 5-chlorovaleronitrile is hydrolyzed using a strong acid, such
as concentrated hydrochloric acid, to yield 5-chlorovaleric acid.[3]

o Step 3: Chlorination. The final step involves the conversion of 5-chlorovaleric acid to 4-
chlorovaleroyl chloride using a chlorinating agent like thionyl chloride.[3]

Caption: Synthesis of 4-Chlorovaleroyl Chloride from 1,4-Dichlorobutane.

Method 2: From d&-Valerolactone

This method involves the ring-opening and chlorination of d-valerolactone.

o Experimental Protocol: d-Valerolactone is heated with dimethylpropylene urea. Hydrogen
chloride and triphosgene are added simultaneously to the reaction mixture. The reaction is
typically carried out at elevated temperatures (e.g., 138°C) for a short duration to yield 4-
chlorovaleroyl chloride.[3]

Caption: Synthesis of 4-Chlorovaleroyl Chloride from d-Valerolactone.

Method 3: From 1-Bromo-3-chloropropane and Diethyl Malonate

A multi-step synthesis described in patent literature.

» Step 1: Alkylation. Diethyl malonate is alkylated with 1-bromo-3-chloropropane.

o Step 2: Hydrolysis and Decarboxylation. The resulting diester is hydrolyzed and
decarboxylated to give 5-chlorovaleric acid.

» Step 3: Chlorination. The carboxylic acid is then converted to the acyl chloride using thionyl
chloride.[4]

Caption: Synthesis of 4-Chlorovaleroyl Chloride from 1-Bromo-3-chloropropane.
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Chemical Reactivity

4-Chlorovaleroyl chloride is a reactive compound that undergoes typical reactions of acyl
chlorides. It is highly susceptible to nucleophilic attack at the carbonyl carbon.

o Hydrolysis: Reacts readily with water and moisture to form 5-chlorovaleric acid and hydrogen
chloride.

» Alcoholysis: Reacts with alcohols to form the corresponding esters.
» Aminolysis: Reacts with amines to form amides.

Applications in Research and Industry

4-Chlorovaleroyl chloride is a valuable building block in organic synthesis, particularly in the
pharmaceutical and agrochemical industries.

o Pharmaceutical Synthesis: It is a key intermediate in the synthesis of several active
pharmaceutical ingredients (APIs). For example, it is used in the production of the
antiplatelet agent Cilostazol and the anticoagulant Apixaban.[2][5]

o Agrochemical Synthesis: It serves as a precursor for the synthesis of pyrazole-based
herbicides.[2]

Safety and Handling

4-Chlorovaleroyl chloride is a hazardous chemical and must be handled with appropriate safety
precautions.

Table 4: Hazard Information
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Hazard Description

GHS Pictograms Corrosive, Harmful

Causes severe skin burns and eye damage.

Hazard Statements )
Harmful if swallowed.

Wear protective gloves/protective clothing/eye
] protection/face protection. Do not breathe
Precautionary Statements ] .
dust/fume/gas/mist/vapors/spray. Wash skin

thoroughly after handling.

5.1. Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and acid gases if working in a poorly ventilated area or with heated material.

5.2. Storage and Handling

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep
container tightly closed. It is moisture-sensitive and should be stored under an inert
atmosphere. Store below +30°C.[2]

Incompatible Materials: Water, alcohols, strong bases, and oxidizing agents.
5.3. First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.

o Skin Contact: Get medical attention immediately. Immediately flush skin with plenty of water
for at least 15 minutes while removing contaminated clothing and shoes.
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« Ingestion: Do not induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or
water. Never give anything by mouth to an unconscious person. Get medical attention
immediately.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention immediately.

Conclusion

4-Chlorovaleroyl chloride is a versatile and important chemical intermediate with significant
applications in the synthesis of pharmaceuticals and agrochemicals. Its handling requires strict
adherence to safety protocols due to its corrosive and reactive nature. The synthetic routes
outlined in this guide provide a basis for its preparation, enabling further research and
development in various fields of chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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